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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)oxirane

Cat. No.: B101943

A Technical Guide to 2-(4-Fluorophenyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure, and
synthesis of 2-(4-Fluorophenyl)oxirane, a key intermediate in various chemical and
pharmaceutical applications.

Chemical Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-
(4-fluorophenyl)oxirane.[1] It is also commonly known by synonyms such as 4-Fluorostyrene
oxide.[1][2][3] The molecule consists of an oxirane (epoxide) ring attached to a fluorophenyl
group at the 4-position.

e Molecular Formula: CsH7FO[1][4]
e Canonical SMILES: C1C(01)C2=CC=C(C=C2)F[1]
e InChl Key: ICVNPQMUUHPPOK-UHFFFAOYSA-N[1][2]

The logical relationship between the IUPAC name and the core chemical structures is depicted
below.
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Logical Structure of 2-(4-Fluorophenyl)oxirane

2-(4-Fluorophenyl)oxirane

contains a

Phenyl Gro;p/ Oxirane Ring

A three-membered ring containing an oxygen atom.
The '2-' indicates the attachment point to the phenyl group.

A six-carbon aromatic ring (CeHs).

s substituted by

Fluoro- S ;bstitution

A fluorine atom substituent.
The '4-' indicates its position on the phenyl ring.

Click to download full resolution via product page
Caption: Relationship between the IUPAC name and its constituent chemical groups.

Physicochemical and Spectral Data

The following table summarizes key quantitative data for 2-(4-Fluorophenyl)oxirane. This
information is critical for experimental design, purification, and analytical characterization.
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Property Value Source(s)
Molecular Weight 138.14 g/mol [1112114]
Boiling Point 92 °C at 14 mmHg [2][3][4]
Density 1.167 g/mL at 25 °C [2][31[4]
Refractive Index (n2°/D) 1.508 [21[3]1[4]
Flash Point 22.2 °C (72.0 °F) - closed cup [2][5]

CAS Number 18511-62-1 [1][2]

1D-NMR, Mass Spectrometry,
Spectral Data ) [1]
and IR spectra are available.

Synthesis and Experimental Protocols

The synthesis of 2-(4-Fluorophenyl)oxirane typically involves the epoxidation of 4-
fluorostyrene or the reaction of 4-fluorobenzaldehyde with a sulfur ylide. While specific, detailed
protocols from peer-reviewed synthesis journals were not identified in the immediate search,
patent literature describes general methodologies for analogous compounds.[6][7] The
following is a generalized protocol for epoxidation via a sulfur ylide, a common method for
synthesizing epoxides from carbonyl compounds.

Objective: To synthesize 2-(4-Fluorophenyl)oxirane from 4-fluorobenzaldehyde.

Reaction Scheme: 4-Fluorobenzaldehyde + Trimethylsulfoxonium iodide + Base - 2-(4-
Fluorophenyl)oxirane

Materials:

4-Fluorobenzaldehyde

Trimethylsulfoxonium iodide or Trimethylsulfonium iodide

Strong base (e.g., Sodium Hydride (NaH), Potassium tert-butoxide)

Anhydrous solvent (e.g., Dimethyl sulfoxide (DMSO), Tetrahydrofuran (THF))
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Deionized water

Extraction solvent (e.g., Diethyl ether, Ethyl acetate)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Experimental Workflow Diagram:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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